3-fluoro-4-methoxy-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)benzamide

• IUPAC Name: 3-fluoro-4-methoxy-N-(4-thiophen-2-yloxan-4-yl)benzamide
• InChI: InChI=1S/C17H18FNO3S/c1-21-14-5-4-12(11-13(14)18)16(20)19-17(6-8-22-9-7-17)15-3-2-10-23-15/h2-5,10-11H,6-9H2,1H3,(H,19,20)
• InChI Key: KERLJWYIRHGRIP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2(CCOCC2)C3=CC=CS3)F
• Molecular Formula: C17H18FNO3S
• Molecular Weight: 335.4 g/mol
• CAS No.: 2034568-08-4

Description

3-Fluoro-4-methoxy-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)benzamide is a benzamide derivative characterized by a fluorinated and methoxy-substituted aromatic ring linked to a tetrahydro-2H-pyran scaffold bearing a thiophen-2-yl group. This compound combines a benzamide core with heterocyclic and aliphatic moieties, which are common in pharmaceuticals targeting enzyme inhibition or receptor modulation. The fluorine atom enhances metabolic stability, while the methoxy group may influence electronic properties and binding interactions.

Biological Activity

3-fluoro-4-methoxy-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)benzamide is a complex organic compound notable for its potential biological activities, particularly in medicinal chemistry. This compound features a fluorine atom, a methoxy group, and a thiophene moiety, which contribute to its unique properties and interactions with biological targets.

Chemical Structure and Properties

The molecular formula of 3-fluoro-4-methoxy-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)benzamide is $C_{20}H_{22}FNO_2S$, with a molecular weight of approximately 357.46 g/mol. Its structure includes:

• Fluorine atom : Enhances lipophilicity and metabolic stability.
• Methoxy group : Potentially increases solubility and affects binding interactions.
• Thiophene ring : Contributes to the electronic properties and may influence pharmacological activity.

Biological Activity

Recent studies have indicated that 3-fluoro-4-methoxy-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)benzamide exhibits significant biological activities, including:

• Antitumor Activity :
  • The compound has demonstrated broad-spectrum antitumor effects against various cancer cell lines, including those resistant to multidrug treatment (MDR1). This suggests its potential as a therapeutic agent in oncology.
• Mechanism of Action :
  • The mechanism involves the interaction with specific molecular targets such as enzymes or receptors, leading to modulation of cellular pathways associated with tumor growth and survival. Further research is ongoing to elucidate these interactions in detail .
• Pharmacological Profile :
  • Preliminary data suggest that the compound may act as an inhibitor of certain kinases involved in cancer proliferation. This aligns with findings from related compounds that target kinase pathways effectively .

Data Table: Biological Activity Summary

Activity Type	Observations	References
Antitumor	Broad-spectrum activity against cancer cell lines
Mechanism	Interaction with enzymes/receptors
Resistance Modulation	Effective against MDR1 expressing cells

Case Studies

Several case studies have highlighted the efficacy of compounds structurally similar to 3-fluoro-4-methoxy-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)benzamide:

• Case Study on Antitumor Efficacy :
  • A study involving various derivatives showed that modifications to the benzamide structure significantly impacted the antitumor potency, suggesting that further structural optimization could enhance efficacy against specific cancer types.
• Resistance Mechanisms :
  • Research into multidrug resistance mechanisms has revealed that compounds like this one can potentially reverse resistance by inhibiting efflux pumps such as P-glycoprotein (MDR1), thereby increasing intracellular drug accumulation.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Key Differences

The following compounds share structural motifs with the target molecule, enabling comparisons of physicochemical and biological properties:

Compound Name	Structural Differences vs. Target Compound	Key Features
ABT-199 (Venetoclax)	- Sulfonamide linker instead of direct amide - Tetrahydro-2H-pyran connected via methylamino group	- BCL-2 inhibitor (anti-cancer) - High molecular weight (868.4 g/mol) - Clinically approved for hematologic malignancies
N-(4-(2-Aminocyclopropyl)phenyl)-3-(Thiophen-2-yl)Benzamide Hydrochloride (4b)	- Lacks tetrahydro-2H-pyran - Aminocyclopropyl group on phenyl ring	- Anti-LSD1 activity - Melting point: 230–232°C - Molecular weight: 423.9 g/mol
4-Fluoro-N-Isopropylbenzamide (Example 53)	- Isopropyl group instead of tetrahydro-2H-pyran - Simpler benzamide scaffold	- Fluorine enhances lipophilicity - Synthetic intermediate for kinase inhibitors
3-Fluoro-4-Methoxy-N-(Pyridin-3-yl(Tetrahydro-2H-Pyran-4-yl)Methyl)Benzamide	- Pyridin-3-yl replaces thiophen-2-yl - Methyl linker between pyran and pyridine	- Structural isomerism alters electronic profile - Potential CNS activity due to pyridine
N-{[4-(4-Phenyl-1,3-Thiazol-2-yl)Oxan-4-yl]Methyl}-3-[5-(Trifluoromethyl)-1,2,4-Oxadiazol-3-yl]Benzamide	- Thiazole and oxadiazole substituents - Trifluoromethyl group on oxadiazole	- Dual heterocyclic system enhances target selectivity - Molecular weight: 570.6 g/mol

Physicochemical and Spectral Comparisons

• Melting Points :

  • Thiophene-containing analogs (e.g., compound 4b ) exhibit higher melting points (~230°C) due to planar aromatic systems, while aliphatic tetrahydro-2H-pyran derivatives (e.g., ABT-199) have lower melting points (175–178°C ).
  • The target compound’s melting point is expected to fall within 180–250°C, typical for rigid benzamides with heterocycles.

• Spectral Data :

  • IR Spectroscopy : Thiophene C-S stretches appear at ~1247–1255 cm⁻¹ , while benzamide C=O vibrations are observed at ~1663–1682 cm⁻¹ .
  • NMR : Protons on tetrahydro-2H-pyran resonate at δ 3.5–4.0 ppm (pyran-OCH₂), and thiophene protons appear as multiplets at δ 7.0–7.5 ppm .